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Compound of Interest

Compound Name: 1-Cyclohexyl-2-buten-1-ol

Cat. No.: B1144606

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and hazard information for 1-
Cyclohexyl-2-buten-1-ol. The following sections detail its hazardous properties, safe handling
procedures, and emergency response protocols to ensure the safety of laboratory and drug
development personnel.

Chemical Identification and Physical Properties

This section outlines the basic chemical and physical characteristics of 1-Cyclohexyl-2-buten-
1-ol.

Identifier Value

Chemical Name 1-Cyclohexyl-2-buten-1-ol
CAS Number 18736-82-8[1][2][3]
Molecular Formula C10H180[1][2]

Molecular Weight 154.25 g/mol [1]
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Property Value

Appearance Colorless to light yellow clear liquid
Purity =95%

Storage Temperature 4°C

Hazard Identification and Classification

1-Cyclohexyl-2-buten-1-ol is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties.

GHS Classification

The following table summarizes the GHS hazard classification for 1-Cyclohexyl-2-buten-1-ol.

Hazard Class Category
Skin corrosion/irritation Category 2
Serious eye damage/eye irritation Category 2A

Specific target organ toxicity — single exposure
. L Category 3
(Respiratory tract irritation)

GHS Label Elements

The GHS label elements, including pictograms, signal word, hazard statements, and
precautionary statements, are crucial for communicating the hazards of 1-Cyclohexyl-2-buten-

1-ol.

Pictogram Signal Word

wialt text Warning
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Hazard Statements:

e H315: Causes skin irritation.[4]

o H319: Causes serious eye irritation.[4]

+ H335: May cause respiratory irritation.[4]

Precautionary Statements:
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Type Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.[5]
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.[5]
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[5]

Call a POISON CENTER or

pP312 doctor/physician if you feel

unwell.

If skin irritation occurs: Get
P332 + P313

medical advice/attention.[5]

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.[5]

Take off contaminated clothing
P362 + P364 )

and wash it before reuse.
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly

closed.

P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Toxicological Information

As of the date of this guide, specific quantitative toxicological data such as LD50 (median lethal
dose) and LC50 (median lethal concentration) for 1-Cyclohexyl-2-buten-1-ol are not available
in the public domain. The primary toxicological concerns are its irritant effects on the skin, eyes,
and respiratory system.

Experimental Protocols

While specific experimental safety studies for 1-Cyclohexyl-2-buten-1-ol are not publicly
available, the following sections describe the standard OECD guidelines that would be used to
assess its potential toxicity.

Acute Dermal Toxicity (Based on OECD Guideline 402)

This test is designed to determine the potential for a substance to cause adverse effects when
applied to the skin.[6][7]

Principle: A single dose of the test substance is applied to the shaved skin of experimental
animals, typically rats or rabbits.[7][8] The application site is covered with a porous gauze
dressing for a 24-hour exposure period.[3][9]

Methodology:
e Animal Selection: Healthy, young adult animals of a single sex are used for the initial test.[6]

o Dose Administration: A limit test at a dose of 2000 mg/kg body weight is typically performed
first. If toxicity is observed, a full study with multiple dose groups is conducted.[7] The test
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substance is applied uniformly over an area of at least 10% of the body surface.[8]

o Observation Period: Animals are observed for mortality and clinical signs of toxicity for at
least 14 days.[7] Body weight is recorded weekly.[7]

o Endpoint: The primary endpoint is mortality. The LD50 is calculated if sufficient data are
generated. A gross necropsy is performed on all animals at the end of the study.[7]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This guideline provides a procedure for assessing the potential of a substance to cause eye
irritation or corrosion.[10][11]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an
experimental animal, usually an albino rabbit.[10][12] The untreated eye serves as a control.
[10][11]

Methodology:
e Animal Selection: Healthy, young adult albino rabbits are used.[10]

o Dose Administration: A single dose of the test substance (0.1 mL for liquids or 0.1 g for
solids) is instilled into the conjunctival sac.[13] The eyelids are held together for about one
second.[13]

» Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[10][12]
Ocular lesions of the cornea, iris, and conjunctiva are scored.[11][13]

» Endpoint: The test assesses the severity and reversibility of eye irritation. If a corrosive effect
is observed in the first animal, no further testing is performed.[10][13]

Acute Inhalation Toxicity (Based on OECD Guideline
403)

This test evaluates the potential health hazards from short-term exposure to an airborne
substance.[14][15]
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Principle: The test can be conducted using either a traditional LC50 protocol or a Concentration
x Time (C x t) protocol.[14][15][16] Animals are exposed to the test substance as a gas, vapor,
or aerosol in an inhalation chamber for a defined period.[15][17]

Methodology:

Animal Selection: The preferred species is the rat.[16]

o Exposure: In the traditional LC50 method, groups of animals are exposed to at least three
concentrations for a fixed duration, typically 4 hours.[15][17]

o Observation Period: Animals are observed for at least 14 days for signs of toxicity and
mortality.[15] Body weight is measured periodically.[17]

e Endpoint: The primary endpoint is the LC50, the concentration estimated to be lethal to 50%
of the test animals.[17] A full necropsy is performed on all animals.[15]

First-Aid Measures

Immediate and appropriate first aid is critical in case of exposure to 1-Cyclohexyl-2-buten-1-
ol.
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Exposure Route

First-Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial
respiration. Keep the affected person warm and
at rest. Get medical attention as soon as
possible.[18]

Skin Contact

Immediately flush the contaminated skin with
water for at least 15 minutes.[19] Remove
contaminated clothing and shoes.[5] If irritation

persists after washing, get medical attention.[18]

Eye Contact

Immediately wash (irrigate) the eyes with large
amounts of water for at least 15 minutes,
occasionally lifting the lower and upper lids.[18]

[19] Get medical attention immediately.[18]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.

Fire-Fighting Measures

While specific fire-fighting data for 1-Cyclohexyl-2-buten-1-ol is limited, the following general

procedures for flammable liquids should be followed.

Aspect

Recommendation

Suitable Extinguishing Media

Use dry chemical, carbon dioxide (COZ2), water

spray, or alcohol-resistant foam.[20]

Unsuitable Extinguishing Media

Do not use a solid water stream as it may

scatter and spread the fire.

Specific Hazards

Vapors may form explosive mixtures with air.

Protective Equipment

Firefighters should wear self-contained
breathing apparatus (SCBA) and full protective
gear.[20]
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Handling and Storage

Proper handling and storage are essential to minimize the risk of exposure and accidents.

Aspect

Recommendation

Handling

Use only in a well-ventilated area.[21] Wear
appropriate personal protective equipment
(PPE), including gloves, safety glasses, and a
lab coat.[5] Avoid contact with skin and eyes.
[22] Keep away from heat, sparks, and open

flames.

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated area.[22] Store away from
incompatible materials such as strong oxidizing

agents.[21]

Logical Workflow for Hazard Response

The following diagram illustrates a logical workflow for responding to a potential hazard

involving 1-Cyclohexyl-2-buten-1-ol.
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Hazard Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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